Cas no 1361653-19-1 (Methyl 5-amino-2-(perchlorophenyl)isonicotinate)

• Product Name: Methyl 5-amino-2-(perchlorophenyl)isonicotinate
• CAS No: 1361653-19-1
• MF: C₁₃H₇Cl₅N₂O₂
• MW: 400.471878290176
• CID: 4969436
• Update Time: 2025-05-20

Methyl 5-amino-2-(perchlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-(perchlorophenyl)isonicotinate

• Inchi： 1S/C13H7Cl5N2O2/c1-22-13(21)4-2-6(20-3-5(4)19)7-8(14)10(16)12(18)11(17)9(7)15/h2-3H,19H2,1H3
• InChI Key： SIXSUASUDGQTKJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C(=O)OC)C(=CN=1)N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• XLogP3: 5.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-2-(perchlorophenyl)isonicotinate

Methyl 5-amino-2-(perchlorophenyl)isonicotinate (CAS No. 1361653-19-1): A Comprehensive Overview

Methyl 5-amino-2-(perchlorophenyl)isonicotinate, identified by its CAS number 1361653-19-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of heterocyclic carboxylic acid esters and has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of an amino group, a perchlorophenyl moiety, and an isonicotinate backbone, make it a versatile scaffold for designing novel therapeutic agents.

The molecular structure of Methyl 5-amino-2-(perchlorophenyl)isonicotinate consists of a pyridine ring substituted with an amino group at the 5-position and a perchlorophenyl group at the 2-position. The isonicotinate moiety, which is a derivative of nicotinic acid, contributes to the compound's reactivity and biological activity. This unique structural arrangement has led to extensive studies exploring its pharmacological properties and potential therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds with anti-inflammatory, antimicrobial, and anticancer properties. The presence of the amino group in Methyl 5-amino-2-(perchlorophenyl)isonicotinate allows for various chemical modifications, enabling researchers to tailor its biological activity to specific targets. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways.

One of the most compelling aspects of this compound is its potential in oncology research. The perchlorophenyl group is known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes and exert their effects intracellularly. This property has been exploited in the design of small-molecule inhibitors targeting various cancer-related pathways. Recent research indicates that derivatives of Methyl 5-amino-2-(perchlorophenyl)isonicotinate can inhibit the activity of kinases involved in tumor growth and metastasis, making them attractive candidates for further development as anticancer agents.

The pharmacokinetic profile of Methyl 5-amino-2-(perchlorophenyl)isonicotinate is another area of active investigation. Studies have demonstrated that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical use. Furthermore, its ability to bind to biological targets with high affinity has been highlighted through computational modeling and experimental validations. These findings are crucial for optimizing drug-like properties and improving therapeutic efficacy.

Another significant area of research involves the synthesis and characterization of metal complexes incorporating Methyl 5-amino-2-(perchlorophenyl)isonicotinate. Metal-based drugs have shown considerable promise in treating various diseases, including cancer and infectious disorders. By coordinating with transition metals such as copper or platinum, this compound can form stable complexes with enhanced biological activity. Preliminary studies have revealed that these metal complexes exhibit potent antimicrobial properties against drug-resistant bacteria, highlighting their potential as novel therapeutic agents.

The role of computational chemistry in understanding the behavior of Methyl 5-amino-2-(perchlorophenyl)isonicotinate cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its interactions with biological targets. These studies have helped elucidate the mechanisms by which this compound exerts its effects at the molecular level, guiding the design of more effective derivatives.

In conclusion, Methyl 5-amino-2-(perchlorophenyl)isonicotinate (CAS No. 1361653-19-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents with applications ranging from anti-inflammatory to anticancer treatments. Ongoing research continues to uncover new aspects of its biology and chemistry, paving the way for innovative drug development strategies.